1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-2-carboxamide
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Description
Synthesis Analysis
The synthesis of complex molecules like "1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-2-carboxamide" often involves multi-step chemical reactions. For instance, a related synthesis process involves the creation of 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl) piperidine-4-carboxamides, which were evaluated for their inotropic activity, indicating a complex synthesis pathway that may share similarities with the synthesis of our compound of interest (Liu et al., 2009).
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using techniques like X-ray crystallography, NMR, and mass spectrometry. For example, the structural characterization of analgesic isothiazolopyridines, which share a similar complexity in molecular structure, was achieved through X-ray analysis (Karczmarzyk & Malinka, 2008). These techniques can provide detailed insights into the arrangement of atoms within the molecule and its electronic structure.
Chemical Reactions and Properties
Compounds like "1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-2-carboxamide" can participate in various chemical reactions, including Mannich reactions, as seen in the synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, which could be indicative of the types of chemical reactions our compound might undergo (Dotsenko et al., 2012).
Physical Properties Analysis
The physical properties of such molecules, including melting points, solubility, and crystallinity, can be influenced by their molecular structure. For example, the analysis of the physical properties of 1-methyl-2-oxo-3-acetoxy-4-hydroxy-4-(phenyl)piperidine and its derivatives provided insights into the role of hydrogen bonds in molecular packing in crystals, which could be relevant for understanding the physical properties of our compound (Kuleshova & Khrustalev, 2000).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group behavior, are key to understanding the potential applications and interactions of the compound. For example, the study on the synthesis and inotropic evaluation of similar compounds provides insights into their chemical behavior and potential biological activity (Liu et al., 2009).
Future Directions
properties
IUPAC Name |
1-[(4-methyl-1,2,4-triazol-3-yl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O2/c1-26-15-23-25-19(26)14-27-12-6-5-9-18(27)21(28)24-16-10-11-20(22-13-16)29-17-7-3-2-4-8-17/h2-4,7-8,10-11,13,15,18H,5-6,9,12,14H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAKYNKHIHXCWGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1CN2CCCCC2C(=O)NC3=CN=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-2-carboxamide |
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